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Compound of Interest

Compound Name: 2,2-Dimethyldecane

Cat. No.: B1670046 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity 2,2-
dimethyldecane, a variety of commercial suppliers are available. This technical guide provides

an overview of these suppliers, available purities, and a detailed protocol for the analytical

verification of this compound using Gas Chromatography-Mass Spectrometry (GC-MS).

Commercial Suppliers of 2,2-Dimethyldecane
The following table summarizes key information from various commercial suppliers of 2,2-
dimethyldecane. Purity levels and available quantities can vary, and it is recommended to

request a lot-specific Certificate of Analysis (CoA) for critical applications.
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Supplier
Brand/Distri
butor

CAS
Number

Molecular
Formula

Purity/Assa
y

Available
Formats

Santa Cruz

Biotechnolog

y

Santa Cruz

Biotechnolog

y

17302-37-3 C₁₂H₂₆
95.00 to

100.00%[1]

Inquire with

supplier

Simson

Pharma

Limited

Simson

Pharma

Limited

17302-37-3 C₁₂H₂₆

High quality,

accompanied

by CoA[2]

Inquire with

supplier

eMolecules

Toronto

Research

Chemicals

17302-37-3 C₁₂H₂₆
Inquire with

supplier
250mg

CymitQuimic

a
TLC 17302-37-3 C₁₂H₂₆

Inquire with

supplier

5mg, 10mg,

25mg, 50mg,

100mg[3]

Sigma-

Aldrich

AA BLOCKS,

INC.
17302-37-3 C₁₂H₂₆

Inquire with

supplier

Inquire with

supplier

DC

Chemicals

Limited

DC

Chemicals

Limited

17302-37-3 C₁₂H₂₆
Inquire with

supplier
100mg

Experimental Protocols: Analytical Verification by
GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a fundamental technique for the

identification and purity assessment of volatile and semi-volatile compounds like 2,2-
dimethyldecane. The following protocol is a generalized workflow that can be adapted for the

analysis of this branched alkane.

Protocol: GC-MS Analysis of 2,2-Dimethyldecane
Objective: To confirm the identity and assess the purity of a commercial sample of 2,2-
dimethyldecane.
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Materials:

2,2-Dimethyldecane sample

High-purity solvent (e.g., hexane or ethyl acetate)

Internal standard (optional, for quantification, e.g., a non-naturally occurring branched alkane

not present in the sample)

Autosampler vials with caps

Micropipettes

Instrumentation:

Gas chromatograph with a mass selective detector (GC-MS)

Non-polar capillary column (e.g., HP-5ms or equivalent)

Procedure:

Sample Preparation:

Prepare a stock solution of the 2,2-dimethyldecane sample in the chosen solvent at a

concentration of approximately 1 mg/mL.

If using an internal standard for quantification, add a known concentration to the stock

solution.

Perform serial dilutions to create a working solution suitable for GC-MS analysis (e.g., 1-

10 µg/mL).

Transfer the final solution to an autosampler vial.

GC-MS Conditions (starting parameters, may require optimization):

Injector Temperature: 250 °C
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Injection Mode: Splitless or split (a split injection may be preferable for reproducibility and

to avoid overloading the column)

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Electron Ionization (EI) Energy: 70 eV

Mass Scan Range: m/z 40-300

Data Analysis:

Identification:

Compare the retention time of the major peak in the sample chromatogram to that of a

known standard of 2,2-dimethyldecane, if available.

Match the mass spectrum of the peak with a reference library (e.g., NIST/EPA/NIH

Mass Spectral Library). The mass spectrum of branched alkanes is characterized by

specific fragmentation patterns resulting from the cleavage of C-C bonds.

Purity Assessment:

Integrate the peak area of 2,2-dimethyldecane and any impurity peaks in the total ion

chromatogram (TIC).

Calculate the relative purity by dividing the peak area of 2,2-dimethyldecane by the

total peak area of all components.
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Workflow for Procurement and Analysis
The following diagram illustrates a typical workflow for a researcher from identifying the need

for high-purity 2,2-dimethyldecane to its analytical verification.
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Procurement Phase

Analytical Verification Phase
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Request Certificate of Analysis (CoA)

Select Supplier and Procure Compound

Prepare Sample for GC-MS

Perform GC-MS Analysis

Analyze Data:
- Confirm Identity (Retention Time, Mass Spectrum)

- Assess Purity

Approve for Research Use

Click to download full resolution via product page

Caption: Workflow for procuring and verifying high-purity 2,2-dimethyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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